Cas no 647853-82-5 (1-Propanone, 1-[4-[(2-O-acetyl-b-D-glucopyranosyl)oxy]-2,6-dihydroxyphenyl]-3-(4-hydr oxyphenyl)-)

• Product Name: 1-Propanone, 1-[4-[(2-O-acetyl-b-D-glucopyranosyl)oxy]-2,6-dihydroxyphenyl]-3-(4-hydr oxyphenyl)-
• CAS No: 647853-82-5
• MF: C₂₃H₂₆O₁₁
• MW: 478.445948123932
• CID: 837160
• PubChem ID: 11167490
• Update Time: 2025-04-19

1-Propanone, 1-[4-[(2-O-acetyl-b-D-glucopyranosyl)oxy]-2,6-dihydroxyphenyl]-3-(4-hydr oxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Trilobatin 2''-acetate
• 1-Propanone, 1-[4-[(2-O-acetyl-b-D-glucopyranosyl)oxy]-2,6-dihydroxyphenyl]-3-(4-hydr oxypheny...
• 3,5-Dihydroxy-4-[3-(4-hydroxyphenyl)propanoyl]phenyl 2-O-acetyl-β -D-glucopyranoside
• 4,2',4',6'-Tetrahydroxydihydroxychalcone 2'-O-(2''-O-Acetylglucoside)
• 647853-82-5
• DA-78620
• [(2S,3R,4S,5S,6R)-2-[3,5-dihydroxy-4-[3-(4-hydroxyphenyl)propanoyl]phenoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] acetate
• FS-8918
• CS-0016414
• HY-N1126
• Trilobatin 2/'/'-acetate
• AKOS032948118
• [ "" ]
• 1-Propanone, 1-[4-[(2-O-acetyl-b-D-glucopyranosyl)oxy]-2,6-dihydroxyphenyl]-3-(4-hydr oxyphenyl)-

• Inchi： 1S/C23H26O11/c1-11(25)32-22-21(31)20(30)18(10-24)34-23(22)33-14-8-16(28)19(17(29)9-14)15(27)7-4-12-2-5-13(26)6-3-12/h2-3,5-6,8-9,18,20-24,26,28-31H,4,7,10H2,1H3/t18-,20-,21+,22-,23-/m1/s1
• InChI Key： QIEAJYJXGQAYRU-DODNOZFWSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)OC(C)=O)OC1C=C(C(C(CCC2C=CC(=CC=2)O)=O)=C(C=1)O)O

Computed Properties

• Exact Mass: 478.14751164g/mol
• Monoisotopic Mass: 478.14751164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.808
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 768.6±60.0 °C at 760 mmHg
• Flash Point: 264.1±26.4 °C
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

1-Propanone, 1-[4-[(2-O-acetyl-b-D-glucopyranosyl)oxy]-2,6-dihydroxyphenyl]-3-(4-hydr oxyphenyl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone